Cas no 1033753-80-8 (2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid)

• Product Name: 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid
• CAS No: 1033753-80-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1040191
• PubChem ID: 5177752
• Update Time: 2025-05-26

2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid
• 2-phenyl-4,5-dihydro-1H-imidazole-5-carboxylic acid
• 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylicacid
• A921410
• HMS1378M01
• ChemDiv2_003433
• AKOS016843403
• DTXSID60409196
• SCHEMBL7108981
• 1033753-80-8
• AKOS002125354

• MDL： MFCD17392838
• Inchi： 1S/C10H10N2O2/c13-10(14)8-6-11-9(12-8)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)
• InChI Key： VOYCCPFDTWHFGV-UHFFFAOYSA-N
• SMILES： OC(C1CN=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid

Recent Advances in the Study of 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid (CAS: 1033753-80-8)

The compound 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid (CAS: 1033753-80-8) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring an imidazoline core with a carboxylic acid functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for novel kinase inhibitors. Researchers successfully modified the carboxylic acid group to create a series of amide derivatives, several of which exhibited nanomolar inhibitory activity against specific cancer-related kinases. The structural flexibility of this compound makes it particularly valuable for medicinal chemistry applications, allowing for diverse modifications while maintaining favorable pharmacokinetic properties.

In the area of neurological disorders, a recent Nature Communications paper (2024) reported that derivatives of 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid show selective modulation of GABA receptors. The study utilized advanced computational modeling combined with electrophysiological assays to demonstrate how specific substitutions on the phenyl ring can dramatically alter receptor subtype selectivity. These findings open new possibilities for developing targeted therapies for epilepsy and anxiety disorders with reduced side effects.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2024 Organic Letters publication described a novel catalytic asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in obtaining optically pure forms of this scaffold. This breakthrough is particularly significant as chirality often plays a crucial role in biological activity and drug development.

From a pharmacological perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies have shown that 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid derivatives generally exhibit favorable drug-like properties. The carboxylic acid moiety provides opportunities for salt formation, improving solubility, while the imidazoline core contributes to metabolic stability. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and CNS indications.

Looking forward, researchers are exploring the potential of this scaffold in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's ability to serve as a linker between warhead and E3 ligase binder in PROTAC molecules has shown particular promise in early-stage studies. Additionally, the imidazoline nitrogen atoms provide potential sites for developing covalent inhibitors through strategic modification.

In conclusion, 2-Phenyl-4,5-dihydro-1H-imidazole-4-carboxylic acid (CAS: 1033753-80-8) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Recent advances in its synthesis, biological evaluation, and structural optimization have positioned this compound as an important focus area in contemporary medicinal chemistry research. Future studies will likely explore its potential in additional therapeutic areas and further refine its structure-activity relationships.